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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717

For Researchers, Scientists, and Drug Development Professionals

Dimethoxydiphenylsilane is an organosilicon compound with the chemical formula
C14H1602S1.[1][2][3][4] It is also known by its synonym, Diphenyldimethoxysilane.[1][2][4][5]
This colorless, clear liquid plays a significant role as a coupling agent and an intermediate in
the synthesis of silicone polymers.[1] Its unique chemical structure, which includes two
methoxy groups and two phenyl groups attached to a central silicon atom, imparts desirable
properties for applications in coatings, sealants, and composites.[1] This technical guide
provides a comprehensive overview of the core physical properties of
Dimethoxydiphenylsilane, detailed experimental protocols for their determination, and visual
representations of relevant workflows and chemical processes.

Core Physical Properties of Dimethoxydiphenylsilane

The physical characteristics of Dimethoxydiphenylsilane are crucial for its handling,
application, and performance in various chemical syntheses and material formulations. A
summary of these properties is presented in the table below.
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Physical Property Value Conditions
Molecular Weight 244.36 g/mol

Appearance Colorless transparent liquid Ambient
Density 1.075 - 1.085 g/mL at 20 °C
1.0771 g/mL at25°C

Boiling Point 161 °C at 15 mmHg
Melting Point <0°C

Refractive Index 1.5350 - 1.5450 n25/D
1.5447 n20/D

Flash Point 121 °C

Viscosity 8.4 cSt at 25 °C
Water Solubility 3 mg/L at 20 °C

Solubility

Soluble in acetone, benzene,

methanol

Purity

> 95.0% - 98% (GC)

Data compiled from multiple sources.[1][5][6][7][8][°]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid organosilicon compounds like Dimethoxydiphenylsilane.

Determination of Density

The density of a liquid can be determined using several methods, including the pycnometer
and the oscillating U-tube.[10][11]

» Pycnometer Method:
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[e]

A pycnometer, a flask with a specific volume, is thoroughly cleaned, dried, and weighed
(ma).

o The pycnometer is filled with the sample liquid, Dimethoxydiphenylsilane, ensuring no
air bubbles are present.

o The filled pycnometer is placed in a thermostat-controlled water bath to reach a specific
temperature (e.g., 20°C).

o The volume is adjusted to the calibration mark, and the exterior of the pycnometer is dried.
o The pycnometer with the liquid is weighed (mz2).

o The density (p) is calculated using the formula: p = (mz2 - m1) / V, where V is the calibrated
volume of the pycnometer.

e Oscillating U-tube Method:

o

The liquid sample is injected into a U-shaped tube.[11]

[¢]

The tube is electronically excited to oscillate at its natural frequency.

[¢]

The frequency of oscillation is measured, which is directly related to the density of the
liquid in the tube.[11]

[¢]

The instrument calculates the density based on the oscillation frequency.[11]

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure.[2][7]

o Capillary Method (Thiele Tube):
o A small amount of Dimethoxydiphenylsilane is placed in a small test tube.[3][8]

o A capillary tube, sealed at one end, is placed open-end down into the liquid.[2][3]
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[e]

The test tube is attached to a thermometer and heated in a Thiele tube containing a
heating oil.[2][3]

[e]

As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

[3]

[e]

The heat is removed, and the liquid is allowed to cool.[3]

o

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[2][3]

Determination of Refractive Index

The refractive index is a measure of how much light bends as it passes through the liquid.[9]
[12]

o Abbe Refractometer Method:

o The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or
methanol) and dried.[12]

o Afew drops of Dimethoxydiphenylsilane are placed on the lower prism.[12]

o The prisms are closed, and the instrument is allowed to reach thermal equilibrium,
typically at 20°C or 25°C.

o The light source is turned on, and the eyepiece is adjusted to bring the borderline between
the light and dark fields into sharp focus.

o The control knob is turned to center the borderline on the crosshairs.

o The refractive index is read directly from the instrument's scale.[12]

Determination of Purity by Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of volatile compounds
like Dimethoxydiphenylsilane.[13][14][15]
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o Sample Preparation: A dilute solution of Dimethoxydiphenylsilane is prepared in a suitable
volatile solvent, such as heptane.[13]

 Instrumentation: A gas chromatograph equipped with a capillary column and a flame
ionization detector (FID) or a thermal conductivity detector (TCD) is used.[13][14][15]

« Injection: A small volume of the prepared sample is injected into the heated injection port of
the GC.

e Separation: The components of the sample are separated as they travel through the capillary
column at different rates based on their volatility and interaction with the stationary phase.

» Detection: As each component elutes from the column, it is detected by the FID or TCD,
generating a peak on the chromatogram.

e Analysis: The purity is determined by calculating the area of the main peak relative to the
total area of all peaks in the chromatogram.

Visualizations

The following diagrams illustrate a general workflow for physical property determination and a
key chemical reaction of Dimethoxydiphenylsilane.

Workflow for Physical Property Determination

Sample Preparation & Purity Check

Obtain Dimethoxydiphenylsilane Sample

Perform Gas Chromatography (GC) for Purity Assessment

Physical Property Measurement

Measure Boiling Point (Capillary Method) Measure Refractive Index (Abbe Refractometer) Determine Melting Point (Capillary Method)
Data Analysis & Repon{?g

>| Record and Tabulate All Quantitative Data |<

Compare with Literature Values

Generate Technical Report

Determine Density (Pycnometer/Oscillating U-tube)
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Click to download full resolution via product page

Caption: General workflow for the determination of physical properties of an organosilicon
compound.

Hydrolysis of Dimethoxydiphenylsilane

Reactants

Dimethoxydiphenylsilane
(CeHs)2Si(OCHs)2

Hydrolysis Steps

First Hydrolysis:
Formation of Diphenylmethoxysilanol

Second Hydrolysis:
Formation of Diphenylsilanediol

Diphenylsilanediol Methanol
(CeHs)2Si(OH)= (CHsOH)

Click to download full resolution via product page

Caption: Stepwise hydrolysis of Dimethoxydiphenylsilane to form Diphenylsilanediol and
Methanol.

Summary
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Dimethoxydiphenylsilane is a versatile organosilicon compound with well-defined physical
properties that are critical to its application in materials science. As a colorless liquid with a
specific density, boiling point, and refractive index, its characteristics are readily verifiable
through standard laboratory procedures. The compound's purity, typically assessed by gas
chromatography, is essential for consistent performance in polymerization and surface
modification applications. Understanding these physical properties and the methodologies for
their determination is fundamental for researchers and scientists working with this and similar
organosilane compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Dimethoxydiphenylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146717#physical-properties-of-
dimethoxydiphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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